Cas no 1395492-99-5 (tert-Butyl 3-oxo-2,3,5,6-tetrahydropyrido[3,4-c]pyridazine-7(8H)-carboxylate)

• Product Name: tert-Butyl 3-oxo-2,3,5,6-tetrahydropyrido[3,4-c]pyridazine-7(8H)-carboxylate
• CAS No: 1395492-99-5
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 1028536
• PubChem ID: 71711052
• Update Time: 2025-04-20

tert-Butyl 3-oxo-2,3,5,6-tetrahydropyrido[3,4-c]pyridazine-7(8H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-oxo-2,3,5,6-tetrahydropyrido[3,4-c]pyridazine-7(8H)-carboxylate
• tert-butyl 3-oxo-2,5,6,8-tetrahydropyrido[3,4-c]pyridazine-7-carboxylate
• DTXSID20856743
• 1395492-99-5
• CS-0136405
• EN300-27784158
• tert-Butyl 3-oxo-2,5,6,8-tetrahydropyrido[3,4-c]pyridazine-7(3H)-carboxylate
• AT30773
• AKOS022172170
• tert-butyl 3-hydroxy-5H,6H,7H,8H-pyrido[3,4-c]pyridazine-7-carboxylate
• 3-Oxo-2,5,6,8-tetrahydro-3H-pyrido[3,4-c]pyridazine-7-carboxylic acid tert-butyl ester
• tert-Butyl3-oxo-2,3,5,6-tetrahydropyrido[3,4-c]pyridazine-7(8H)-carboxylate
• TERT-BUTYL 3-HYDROXY-5,8-DIHYDROPYRIDO[3,4-C]PYRIDAZINE-7(6H)-CARBOXYLATE
• 3-Hydroxy-5,8-dihydro-6H-pyrido[3,4-c]pyridazine-7-carboxylic acid tert-butyl ester
• SCHEMBL25390711

• MDL： MFCD22565636
• Inchi： 1S/C12H17N3O3/c1-12(2,3)18-11(17)15-5-4-8-6-10(16)14-13-9(8)7-15/h6H,4-5,7H2,1-3H3,(H,14,16)
• InChI Key： YLXLIOQJOYQKCL-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C(=CC(NN=2)=O)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71Ų